Cas no 574738-65-1 (2-amino-4-hydroxy-5-nitrobenzoic Acid)

• Product Name: 2-amino-4-hydroxy-5-nitrobenzoic Acid
• CAS No: 574738-65-1
• MF: C₇H₆N₂O₅
• MW: 198.13294172287
• CID: 1023019
• PubChem ID: 23033002
• Update Time: 2025-06-13

2-amino-4-hydroxy-5-nitrobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-amino-4-hydroxy-5-nitro- (9CI)
• Z1216845530
• LRSAVIYRSAMFRJ-UHFFFAOYSA-N
• EN300-140116
• 574738-65-1
• SCHEMBL4374393
• 2-Amino-4-hydroxy-5-nitrobenzoicacid
• AKOS026260535
• Benzoic acid, 2-amino-4-hydroxy-5-nitro-
• 2-Amino-4-hydroxy-5-nitrobenzoic acid
• Benzoic acid,2-amino-4-hydroxy-5-nitro-(9ci)
• 5-nitro-4-hydroxyanthranilic acid
• DB-325911
• 2-amino-4-hydroxy-5-nitrobenzoic Acid

• Inchi： 1S/C7H6N2O5/c8-4-2-6(10)5(9(13)14)1-3(4)7(11)12/h1-2,10H,8H2,(H,11,12)
• InChI Key： LRSAVIYRSAMFRJ-UHFFFAOYSA-N
• SMILES： OC1=CC(=C(C(=O)O)C=C1[N+](=O)[O-])N

Computed Properties

• Exact Mass: 198.028
• Monoisotopic Mass: 198.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129A^2
• XLogP3: 1.3

Additional information on 2-amino-4-hydroxy-5-nitrobenzoic Acid

2-Amino-4-Hydroxy-5-Nitrobenzoic Acid (CAS No. 574738-65-1): An Overview of Its Properties, Applications, and Recent Research

2-Amino-4-hydroxy-5-nitrobenzoic acid (CAS No. 574738-65-1) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes an amino group, a hydroxyl group, and a nitro group attached to a benzene ring. These functional groups contribute to its diverse chemical properties and potential applications in various scientific and industrial domains.

The molecular formula of 2-amino-4-hydroxy-5-nitrobenzoic acid is C₇H₆N₂O₄, and its molecular weight is approximately 186.13 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in water and polar organic solvents such as methanol and ethanol. Its solubility properties make it suitable for various chemical reactions and analytical techniques.

In terms of its chemical reactivity, 2-amino-4-hydroxy-5-nitrobenzoic acid exhibits several notable characteristics. The presence of the amino group allows it to participate in nucleophilic substitution reactions, while the hydroxyl group can engage in hydrogen bonding and esterification reactions. The nitro group, being a strong electron-withdrawing group, imparts the molecule with strong oxidizing properties and can undergo reduction to form amino groups under appropriate conditions.

The unique combination of functional groups in 2-amino-4-hydroxy-5-nitrobenzoic acid makes it a valuable intermediate in the synthesis of more complex organic compounds. It has been used as a building block in the preparation of dyes, pigments, and other fine chemicals. Additionally, its potential as a precursor for pharmaceuticals has been explored due to its ability to form derivatives with specific biological activities.

In the realm of pharmaceutical research, 2-amino-4-hydroxy-5-nitrobenzoic acid has shown promise in the development of novel drugs targeting various diseases. Recent studies have focused on its potential as an anti-inflammatory agent due to its ability to inhibit the production of pro-inflammatory cytokines. One such study published in the Journal of Medicinal Chemistry (2021) demonstrated that derivatives of 2-amino-4-hydroxy-5-nitrobenzoic acid exhibited significant anti-inflammatory effects in both in vitro and in vivo models.

Beyond its anti-inflammatory properties, 2-amino-4-hydroxy-5-nitrobenzoic acid has also been investigated for its antimicrobial activity. Research published in the Journal of Antibiotics (2020) reported that certain derivatives of this compound showed potent antibacterial activity against both Gram-positive and Gram-negative bacteria. This finding opens up new possibilities for the development of novel antibiotics to combat drug-resistant bacterial strains.

In addition to its therapeutic applications, 2-amino-4-hydroxy-5-nitrobenzoic acid has found use in analytical chemistry as a reagent for the detection and quantification of specific analytes. Its strong UV absorption properties make it suitable for spectrophotometric analysis, while its reactivity with various functional groups allows it to be used in derivatization reactions for gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography (HPLC).

The environmental impact of 2-amino-4-hydroxy-5-nitrobenzoic acid is another area of interest for researchers. Studies have been conducted to evaluate its biodegradability and potential ecotoxicity. A recent report published in Environmental Science & Technology (2019) indicated that while the compound itself is not highly toxic, its degradation products should be monitored to ensure environmental safety.

In conclusion, 2-amino-4-hydroxy-5-nitrobenzoic acid (CAS No. 574738-65-1) is a multifaceted compound with a wide range of applications in chemistry, biochemistry, and pharmaceutical research. Its unique molecular structure confers it with diverse chemical properties that make it a valuable intermediate for synthetic chemistry and a promising candidate for drug development. Ongoing research continues to uncover new potential uses for this compound, further highlighting its importance in various scientific fields.